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Compound of Interest

Compound Name:
5-Methyl-3-

(trifluoromethyl)isoxazole

Cat. No.: B026444 Get Quote

In-Depth Technical Guide to 5-Methyl-3-
(trifluoromethyl)isoxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological relevance of 5-Methyl-3-(trifluoromethyl)isoxazole. The

strategic incorporation of a trifluoromethyl group into the isoxazole scaffold often enhances the

metabolic stability and bioactivity of molecules, making this compound and its derivatives of

significant interest in medicinal chemistry and drug discovery.[1]

Physicochemical Properties
Quantitative data for 5-Methyl-3-(trifluoromethyl)isoxazole is not extensively available in the

public domain. However, data for the parent compound and closely related analogs are

provided for comparative purposes.
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Property
5-Methyl-3-
(trifluoromethyl)iso
xazole

5-
(Trifluoromethyl)is
oxazole (for
comparison)

5-Phenyl-3-
(trifluoromethyl)iso
xazole (for
comparison)

Molecular Formula C₅H₄F₃NO C₄H₂F₃NO C₁₀H₆F₃NO

Molecular Weight 167.09 g/mol 137.06 g/mol 213.16 g/mol

CAS Number 111079-03-9[2] Not specified Not specified

Appearance Data not available Data not available Pale yellow solid[3]

Melting Point Data not available Data not available 44.5-45.5 °C[3]

Boiling Point Data not available Data not available Data not available

Density Data not available
1.355 g/mL at 25 °C[4]

[5]
Data not available

Refractive Index Data not available n20/D 1.348[4][5] Data not available

Solubility Data not available Data not available Data not available

pKa Data not available Data not available Data not available

logP Data not available Data not available Data not available

Storage

Sealed in a dry

environment at 2-

8°C[2]

Not specified Not specified

Experimental Protocols
The synthesis of 3-(trifluoromethyl)isoxazoles can be achieved through various methods,

including the [3+2] cycloaddition of alkynes with in situ generated trifluoroacetonitrile oxide or

the denitrogenative cyclization of vinyl azides with trifluoroacetic anhydride.[1][6] Below is a

representative protocol adapted from general synthetic procedures for this class of compounds.

General Synthesis of 3-(Trifluoromethyl)isoxazoles via
Cycloaddition
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This protocol describes a general method for the synthesis of 3-(trifluoromethyl)isoxazoles from

a trifluoromethyl aldoxime precursor.

1. Synthesis of 2,2,2-Trifluoroacetaldehyde Oxime:

To an aqueous solution of hydroxylamine (1.2 equivalents), add 2,2,2-trifluoroethane-1,1-diol

(1 equivalent).

Stir the reaction mixture for 24 hours under an inert argon atmosphere.

The crude product is then purified by fractional distillation to yield the 2,2,2-

trifluoroacetaldehyde oxime.[7]

2. Synthesis of 5-Substituted-3-(trifluoromethyl)isoxazole:

In a solution of (Diacetoxyiodo)benzene (DIB) (2.0 mmol) and the desired olefin (e.g., for 5-

methyl substitution, propene could be used) (1.0 mmol) in dichloromethane (2 mL), slowly

add a solution of 2,2,2-trifluoroacetaldehyde oxime (1.0 mmol) in dichloromethane (1 mL) at

0°C.

Allow the reaction mixture to warm to room temperature.

Monitor the reaction for the consumption of the starting olefin using thin-layer

chromatography (TLC).

Once the reaction is complete, concentrate the mixture in vacuo.

Purify the residue by flash column chromatography (e.g., using 5% ethyl

acetate/cyclohexane as eluent) to obtain the final 5-substituted-3-(trifluoromethyl)isoxazole

product.[7]

Characterization
The synthesized compounds are typically characterized using a suite of spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are crucial for

structural elucidation. Chemical shifts (δ) are reported in parts per million (ppm). For ¹H and
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¹³C NMR, tetramethylsilane (TMS) or the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for

¹H and 77.0 ppm for ¹³C) is used as an internal standard.[7][8] For ¹⁹F NMR, CFCl₃ is often

used as an internal standard.[7]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular formula of the synthesized compound.[3]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify characteristic functional

groups within the molecule.[7]

Biological Activity and Signaling Pathways
While specific signaling pathways for 5-Methyl-3-(trifluoromethyl)isoxazole are not detailed

in the available literature, various isoxazole derivatives have demonstrated significant biological

activities, including the induction of apoptosis in cancer cells.[9][10][11] The pro-apoptotic

activity of some isoxazole derivatives has been linked to the activation of caspase cascades.

[12] Below is a representative diagram of a simplified intrinsic apoptosis pathway that could be

modulated by such compounds.

Simplified Intrinsic Apoptosis Pathway

Conclusion
5-Methyl-3-(trifluoromethyl)isoxazole represents a valuable scaffold in the field of medicinal

chemistry. While a complete physicochemical profile is not publicly available, established

synthetic routes provide a clear path for its preparation and further investigation. The known

pro-apoptotic activities of related isoxazole derivatives suggest that this compound and its

analogs warrant further exploration as potential therapeutic agents, particularly in the context of

oncology. Future research should focus on a more detailed characterization of its physical

properties and a thorough investigation of its biological mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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